(Z)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(m-tolyl)acrylonitrile

• IUPAC Name: (Z)-3-(3-methylphenyl)-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C25H18N2S/c1-18-6-5-7-19(14-18)15-23(16-26)25-27-24(17-28-25)22-12-10-21(11-13-22)20-8-3-2-4-9-20/h2-15,17H,1H3/b23-15-
• InChI Key: GILOTCSWJDYWEM-HAHDFKILSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)C4=CC=CC=C4
• Isomeric SMILES: CC1=CC(=CC=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C25H18N2S
• Molecular Weight: 378.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The presence of the double bond in the acrylonitrile group could introduce some rigidity into the structure, and the biphenyl group could rotate around the single bond connecting the two phenyl rings.

Chemical Reactions Analysis

The chemical reactions of this compound would be determined by the functional groups present in it. The thiazole ring could undergo electrophilic aromatic substitution reactions, and the acrylonitrile group could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in it. For example, the presence of the polar nitrile group could increase its solubility in polar solvents.

Scientific Research Applications

• Optical Properties and Fluorescence : A study by Eltyshev et al. (2021) designed new fluorescent thiazoles based on a 3-aryl-2-(thiazol-2-yl)acrylonitrile core, demonstrating their ability to emit a range of fluorescent colors and exhibiting multifunctional properties. This suggests potential applications in fields like sensor technology and bioimaging (Eltyshev et al., 2021).

• Synthesis and Structural Analysis : Frolov et al. (2005) explored the reduction of similar compounds, yielding derivatives with potential applications in synthetic chemistry. Their work provides insights into the structural aspects of these compounds, which is crucial for further application development (Frolov et al., 2005).

• Photophysical Investigations : Research by Jia and Wen (2020) on related compounds highlighted their distinct solvatochromic behavior and aggregation-induced emission (AIE) properties. These characteristics are significant for applications in optoelectronics and photonics (Jia & Wen, 2020).

• Thermal Stability and Photoluminescence : Xu et al. (2012) synthesized similar compounds and investigated their photoluminescent properties and thermal stability. This study indicates potential uses in materials science, particularly in the development of stable, light-emitting materials (Xu et al., 2012).

• Nonlinear Optical Limiting : Anandan et al. (2018) explored thiophene dyes for enhanced nonlinear optical limiting, relevant for applications in optoelectronic devices and eye/sensor protection (Anandan et al., 2018).

• Anticancer Properties : Matiichuk et al. (2022) synthesized derivatives showing moderate anticancer activity, suggesting potential pharmaceutical applications (Matiichuk et al., 2022).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, it could interact with biological targets such as enzymes or receptors to exert its effect.

Safety and Hazards

The safety and hazards of this compound would depend on its physical and chemical properties. For example, acrylonitrile is a potent irritant and a suspected human carcinogen, so compounds containing an acrylonitrile group could potentially be hazardous.

Future Directions

The future directions for research on this compound could include exploring its potential uses, such as in the development of new drugs or materials, and investigating its physical and chemical properties in more detail.